Cas no 5067-46-9 (N-hydroxy-2,4-dioxo-1h-pyrimidine-6-carboxamide)

• Product Name: N-hydroxy-2,4-dioxo-1h-pyrimidine-6-carboxamide
• CAS No: 5067-46-9
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• MDL: MFCD20542521
• CID: 1568778
• PubChem ID: 257799
• Update Time: 2025-05-25

N-hydroxy-2,4-dioxo-1h-pyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-2,4-dioxo-1h-pyrimidine-6-carboxamide
• AC1L5XJT
• AR-1K7143
• Uracil-6-hydroxamsaeure
• Uracil-6-hydroxamic acid
• Orotohydroxamic acid
• n-hydroxy-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxamide
• AC1Q5BM2
• NSC86383
• 2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylic acid hydroxyamide
• NCIOpen2_001062
• AC1L5XJT; AR-1K7143; Uracil-6-hydroxamsaeure; Uracil-6-hydroxamic acid; Orotohydroxamic acid; n-hydroxy-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxamide; AC1Q5BM2; NSC86383; 2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylic acid hydroxyamide; NCIOpen2_001062;
• DTXSID30292895
• 1,2,3,6-Tetrahydro-N-hydroxy-2,6-dioxo-4-pyrimidinecarboxamide
• UNII-73KF46D5FG
• 73KF46D5FG
• 4-Pyrimidinecarboxamide, 1,2,3,6-tetrahydro-N-hydroxy-2,6-dioxo-
• 5067-46-9
• MAMZQJWBLGMVPB-UHFFFAOYSA-N
• N-Hydroxy-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxamide #
• SCHEMBL13485766
• NSC-86383

• MDL： MFCD20542521
• Inchi： 1S/C5H5N3O4/c9-3-1-2(4(10)8-12)6-5(11)7-3/h1,12H,(H,8,10)(H2,6,7,9,11)
• InChI Key： MAMZQJWBLGMVPB-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(C(NO)=O)N1)=O

Computed Properties

• Exact Mass: 171.02805
• Monoisotopic Mass: 171.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.647
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.582
• PSA: 107.53
• LogP: -1.42690

Additional information on N-hydroxy-2,4-dioxo-1h-pyrimidine-6-carboxamide

Comprehensive Overview of N-hydroxy-2,4-dioxo-1H-pyrimidine-6-carboxamide (CAS No. 5067-46-9)

N-hydroxy-2,4-dioxo-1H-pyrimidine-6-carboxamide (CAS No. 5067-46-9) is a specialized organic compound with significant relevance in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of hydroxamic acid derivatives, which are known for their diverse biological activities. The molecular structure features a pyrimidine core, a carboxamide group, and a hydroxyl moiety, making it a versatile intermediate in drug discovery and development.

In recent years, the interest in N-hydroxy-2,4-dioxo-1H-pyrimidine-6-carboxamide has surged due to its potential applications in enzyme inhibition and cancer research. Researchers have explored its role as a histone deacetylase (HDAC) inhibitor, a class of compounds that has gained attention for their therapeutic potential in oncology. The compound's ability to modulate epigenetic mechanisms has positioned it as a candidate for further investigation in targeted therapy and precision medicine.

The synthesis of N-hydroxy-2,4-dioxo-1H-pyrimidine-6-carboxamide involves multi-step organic reactions, often starting from pyrimidine precursors. Its CAS No. 5067-46-9 serves as a unique identifier in chemical databases, facilitating its retrieval in high-throughput screening and cheminformatics studies. The compound's physicochemical properties, such as solubility and stability, are critical for its formulation in drug delivery systems.

One of the trending topics in the scientific community is the exploration of small-molecule inhibitors for disease modulation. N-hydroxy-2,4-dioxo-1H-pyrimidine-6-carboxamide aligns with this trend, as its structural features enable interactions with biological targets involved in inflammatory pathways and cell proliferation. This has led to its inclusion in virtual screening libraries and computational drug design projects.

From an industrial perspective, the demand for high-purity intermediates like N-hydroxy-2,4-dioxo-1H-pyrimidine-6-carboxamide is driven by the need for custom synthesis and contract research. Companies specializing in fine chemicals and pharmaceutical ingredients often list this compound in their portfolios, catering to the needs of biotech startups and academic labs. Its role in medicinal chemistry underscores its importance in the development of next-generation therapeutics.

Environmental and safety considerations are also paramount when working with N-hydroxy-2,4-dioxo-1H-pyrimidine-6-carboxamide. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity. Researchers often seek information on its material safety data sheet (MSDS) and regulatory compliance, which are readily available through reputable chemical suppliers.

In conclusion, N-hydroxy-2,4-dioxo-1H-pyrimidine-6-carboxamide (CAS No. 5067-46-9) represents a promising compound with multifaceted applications in drug discovery and biomedical research. Its unique chemical properties and biological relevance make it a subject of ongoing investigation, particularly in the context of epigenetic therapies and small-molecule drug development. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in innovative healthcare solutions.